Cas no 2355277-65-3 (tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate)

• Product Name: tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate
• CAS No: 2355277-65-3
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5673597
• PubChem ID: 123719890
• Update Time: 2025-05-22

tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2355277-65-3
• EN300-26664783
• SCHEMBL21063347
• tert-butyl N-[(4-hydroxy-3,5-dimethylphenyl)methyl]carbamate
• tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate

• Inchi： 1S/C14H21NO3/c1-9-6-11(7-10(2)12(9)16)8-15-13(17)18-14(3,4)5/h6-7,16H,8H2,1-5H3,(H,15,17)
• InChI Key： QBJVFUXWGGANIQ-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C)C(=C(C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate

tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate: A Comprehensive Overview

tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate, also known by its CAS number 2355277-65-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agricultural sciences. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate is characterized by a methylcarbamate group attached to a tert-butyl moiety. The phenyl ring is substituted with hydroxyl and dimethyl groups at the 4-, 3-, and 5-positions, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical transformations. Recent studies have highlighted the importance of such substitution patterns in modulating the bioavailability and pharmacokinetics of drugs.

The synthesis of tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of phase-transfer catalysts has been shown to significantly enhance the reaction efficiency in certain protocols. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality chemical intermediates.

In terms of biological activity, tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate has demonstrated promising results in preclinical studies. It has been evaluated for its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Recent research has also explored its role as a precursor in the synthesis of more complex bioactive molecules.

The application of tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate extends beyond pharmaceuticals into agricultural sciences. It has been investigated as a plant growth regulator, with studies demonstrating its ability to influence plant metabolism and stress responses. This dual functionality highlights the compound's versatility and broad applicability across multiple disciplines.

In conclusion, tert-butyl N-(4-hydroxy-3,5-dimethylphenyl)methylcarbamate, CAS number 2355277-65-3, is a multifaceted compound with significant potential in various fields. Its unique structure, efficient synthesis methods, and diverse biological activities make it a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.